Cas no 61651-04-5 (1H-Pyrazole-4-carboxamide, 3-(5-nitro-2-furanyl)-1-(phenylmethyl)-)

• Product Name: 1H-Pyrazole-4-carboxamide, 3-(5-nitro-2-furanyl)-1-(phenylmethyl)-
• CAS No: 61651-04-5
• MF: C₁₅H₁₂N₄O₄
• MW: 312.28018283844
• CID: 471428
• PubChem ID: 20326074
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide, 3-(5-nitro-2-furanyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, 3-(5-nitro-2-furanyl)-1-(phenylmethyl)-
• 1-benzyl-3-(5-nitrofuran-2-yl)pyrazole-4-carboxamide
• DTXSID50605403
• SCHEMBL11606053
• 61651-04-5
• 1-Benzyl-3-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxamide

• Inchi： 1S/C15H12N4O4/c16-15(20)11-9-18(8-10-4-2-1-3-5-10)17-14(11)12-6-7-13(23-12)19(21)22/h1-7,9H,8H2,(H2,16,20)
• InChI Key： YHACIBZBNVLTCX-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1C(C(N)=O)=CN(CC2C=CC=CC=2)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.08596
• Monoisotopic Mass: 312.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 117.19